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Compound of Interest

Compound Name: Itaconic acid-13C5

Cat. No.: B1163013 Get Quote

Essential Safety and Handling Guide for Itaconic
Acid-13C5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Itaconic acid-13C5. Adherence to these procedures

is vital for ensuring personal safety and proper disposal.

Itaconic acid-13C5, a stable isotope-labeled compound, presents the same hazards as its

unlabeled counterpart. It is classified as a skin irritant, a serious eye irritant, and may cause

respiratory irritation.[1] The following information outlines the necessary personal protective

equipment (PPE), handling procedures, and disposal plans to mitigate these risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to Itaconic acid-
13C5. The following table summarizes the required equipment, which should be selected

based on the concentration and amount of the substance being used at the specific workplace.

[2][3][4]
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Body Part Required PPE Standard/Specification

Eyes/Face
Safety glasses with side-

shields and a face shield.

EN166 (EU) or NIOSH (US)

approved.[2][3]

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves prior to use.

Follow proper glove removal

technique.[4]

Body

Laboratory coat or a complete

suit protecting against

chemicals.

Select based on the

concentration and amount of

the dangerous substance.[2][4]

Respiratory

Use in a well-ventilated area. If

dust is generated, a particle

respirator is recommended.

N100 (US) or P3 (EN 143) for

full-face particle respirators.[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to minimize the risk of exposure and maintain the

integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood to minimize dust

generation and accumulation.[5]

Avoid all personal contact, including inhalation of dust.[6][7]

Wash hands thoroughly after handling the compound.[5][7]

Do not eat, drink, or smoke in the handling area.[7]

Storage:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep the container tightly closed to prevent moisture absorption, as the material is

hygroscopic.[5]
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Store away from incompatible materials such as oxidizing agents, reducing agents, and

bases.[5]

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is crucial.

Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical aid.[5]

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

provide oxygen. Seek immediate medical

attention.[5]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[5]

Spill

For minor spills, sweep up the material, avoiding

dust generation, and place it in a suitable

container for disposal.[5][6] For major spills,

evacuate the area and alert emergency

responders.[6]

Disposal Plan
Proper disposal of Itaconic acid-13C5 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal:
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Dispose of unused or contaminated Itaconic acid-13C5 as hazardous waste.

It is recommended to offer surplus and non-recyclable solutions to a licensed disposal

company.[2][3]

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[2][3]

Do not allow the product to enter drains.[2]

Container Disposal:

Handle uncleaned containers as you would the product itself.[2]

Dispose of contaminated packaging as unused product.[8]

Logical Workflow for Handling Itaconic Acid-13C5
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Caption: Workflow for safe handling of Itaconic acid-13C5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1163013?utm_src=pdf-body-img
https://www.benchchem.com/product/b1163013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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